(4R,5R)-2-azabicyclo[2.2.2]octan-5-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4R,5R)-2-Azabicyclo[2.2.2]octan-5-ol is a bicyclic amine alcohol characterized by a rigid [2.2.2] ring system with a nitrogen atom at position 2 and a hydroxyl group at position 4. Its stereochemistry (4R,5R) plays a critical role in its physicochemical and biological properties. The compound is synthesized via multistep protocols, including azide-alkyne cycloadditions and reductions, as exemplified in the preparation of its derivatives for antiproliferative and antiarrhythmic applications . Key structural features include:
- Bicyclic framework: Provides rigidity and stereochemical control.
- Hydroxyl group: Enhances solubility and hydrogen-bonding interactions.
- Chiral centers: Dictate enantioselective interactions in biological systems.
This compound has shown promise in anticancer research, particularly when functionalized with triazole or platinum(II) complexes . Its derivatives are also explored for antiarrhythmic, hypotensive, and local anesthetic activities .
Properties
IUPAC Name |
(4R,5R)-2-azabicyclo[2.2.2]octan-5-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c9-7-3-6-2-1-5(7)4-8-6/h5-9H,1-4H2/t5-,6?,7-/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTHBOFLPBKHZSP-YFBHCESUSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNC1CC2O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2C[C@H]([C@H]1CN2)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Ring Size and Flexibility
- [2.2.2] vs. [3.2.1/3.2.2] Systems: The [2.2.2] framework in (4R,5R)-2-azabicyclo[2.2.2]octan-5-ol offers greater rigidity compared to larger systems like [3.2.1] or [3.2.2], which exhibit enhanced conformational flexibility. For example, 2-azabicyclo[3.2.2]nonanes demonstrate superior antiprotozoal activity due to their ability to adopt bioactive conformations .
- [2.2.1] Heptane Derivatives : Smaller ring systems like [2.2.1] show reduced steric hindrance but lower anticancer potency, as seen in (1S,3R,4R)-2-azabicyclo[2.2.1]heptane (IC₅₀: 77.57 µM vs. 2.44 µM for [3.2.1] analogues) .
Stereochemical Influence
- The (4R,5R) configuration in the target compound optimizes interactions with biological targets, such as platinum(II) ions in anticancer complexes . In contrast, pseudo-enantiomeric forms (e.g., (1R,4R,5S)-2-azabicyclo[3.2.1]octane) exhibit reduced activity, highlighting the importance of stereochemical precision .
Substituent Effects
- Triazole Moieties : Derivatives with triazole groups, such as (1S,4R,5R)-4-(4-phenyl-1H-triazol-1-yl)-2-azabicyclo[3.2.1]octane , show enhanced anticancer activity due to improved binding affinity and lipophilicity .
- Methyl and Aryl Groups : Antiarrhythmic activity in 1,2,3,3-tetramethyl derivatives is attributed to increased membrane stabilization via hydrophobic interactions .
Anticancer Activity
- (4R,5R)-2-Azabicyclo[2.2.2]octan-5-ol derivatives functionalized with lipophilic platinum(II) complexes exhibit potent in vitro activity against cancer cell lines, with mechanisms involving DNA intercalation and apoptosis induction .
- Trimeric vs. Monomeric Triazoles: Multivalent triazole-azabicyclo conjugates (e.g., trimeric IC₅₀: 2.44 µM) outperform monomeric analogues, suggesting synergistic effects from increased ligand density .
Antiarrhythmic and Cardiovascular Effects
- Thiourea and urea derivatives of 2-azabicyclo[2.2.2]octan-5-ol demonstrate significant antiarrhythmic activity in rodent models, likely via sodium channel blockade .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
